Cas no 2803758-66-7 (tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate)
Tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate is a chiral morpholine derivative featuring a trifluoromethyl group and a hydroxymethyl substituent. Its stereochemically defined structure (2R,6S) makes it a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild conditions. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, while the hydroxymethyl functionality allows for further derivatization. This compound is suitable for applications in medicinal chemistry, including the synthesis of protease inhibitors and other therapeutic agents requiring precise stereocontrol and functional group manipulation.
2803758-66-7 structure
Product Name:tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate
CAS No:2803758-66-7
MF:C11H18F3NO4
MW:285.260134220123
CID:5666086
PubChem ID:165587893
Update Time:2025-10-11
tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1,1-Dimethylethyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)-4-morpholinecarboxylate (ACI)
- 4-Morpholinecarboxylic acid, 2-(hydroxymethyl)-6-(trifluoromethyl)-, 1,1-dimethylethyl ester, (2R,6S)- (ACI)
- tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate
-
- Inchi: 1S/C11H18F3NO4/c1-10(2,3)19-9(17)15-4-7(6-16)18-8(5-15)11(12,13)14/h7-8,16H,4-6H2,1-3H3/t7-,8+/m1/s1
- InChI Key: TUNVKUMOVXVKMD-SFYZADRCSA-N
- SMILES: C(N1C[C@H](CO)O[C@H](C(F)(F)F)C1)(=O)OC(C)(C)C
tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27737623-1g |
tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate |
2803758-66-7 | 1g |
$1987.0 | 2023-09-10 | ||
| Enamine | EN300-27737623-5g |
tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate |
2803758-66-7 | 5g |
$5760.0 | 2023-09-10 | ||
| Enamine | EN300-27737623-10g |
tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate |
2803758-66-7 | 10g |
$8542.0 | 2023-09-10 | ||
| Enamine | EN300-27737623-0.05g |
tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate |
2803758-66-7 | 0.05g |
$528.0 | 2023-09-10 | ||
| Enamine | EN300-27737623-0.1g |
tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate |
2803758-66-7 | 0.1g |
$690.0 | 2023-09-10 | ||
| Enamine | EN300-27737623-0.25g |
tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate |
2803758-66-7 | 0.25g |
$985.0 | 2023-09-10 | ||
| Enamine | EN300-27737623-0.5g |
tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate |
2803758-66-7 | 0.5g |
$1549.0 | 2023-09-10 | ||
| Enamine | EN300-27737623-1.0g |
tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate |
2803758-66-7 | 1g |
$1987.0 | 2023-06-04 | ||
| Enamine | EN300-27737623-2.5g |
tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate |
2803758-66-7 | 2.5g |
$3893.0 | 2023-09-10 | ||
| Enamine | EN300-27737623-5.0g |
tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate |
2803758-66-7 | 5g |
$5760.0 | 2023-06-04 |
tert-butyl (2R,6S)-2-(hydroxymethyl)-6-(trifluoromethyl)morpholine-4-carboxylate Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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